![molecular formula C6H9Cl B6250135 1-(chloromethyl)bicyclo[1.1.1]pentane CAS No. 157523-63-2](/img/no-structure.png)
1-(chloromethyl)bicyclo[1.1.1]pentane
Overview
Description
1-(Chloromethyl)bicyclo[1.1.1]pentane, also known as CBPC, is a bicyclic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further investigation. In
Mechanism of Action
The mechanism of action of 1-(chloromethyl)bicyclo[1.1.1]pentane is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 1-(chloromethyl)bicyclo[1.1.1]pentane has been found to interact with the GABA-A receptor, which is involved in the regulation of neurotransmitter activity in the brain. This interaction may lead to the modulation of neurotransmitter release and the regulation of neuronal activity.
Biochemical and Physiological Effects:
1-(chloromethyl)bicyclo[1.1.1]pentane has been found to exhibit interesting biochemical and physiological effects, including analgesic, anxiolytic, and sedative properties. 1-(chloromethyl)bicyclo[1.1.1]pentane has been shown to reduce pain sensitivity in animal models, suggesting its potential use as a pain reliever. 1-(chloromethyl)bicyclo[1.1.1]pentane has also been found to reduce anxiety-like behavior in animal models, suggesting its potential use as an anxiolytic. Additionally, 1-(chloromethyl)bicyclo[1.1.1]pentane has been found to induce sedation in animal models, suggesting its potential use as a sleep aid.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(chloromethyl)bicyclo[1.1.1]pentane for lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, 1-(chloromethyl)bicyclo[1.1.1]pentane is relatively easy to synthesize and can be obtained in large quantities. However, it should be noted that 1-(chloromethyl)bicyclo[1.1.1]pentane is a hazardous chemical and should only be handled by trained professionals in a well-equipped laboratory setting. Furthermore, the mechanism of action of 1-(chloromethyl)bicyclo[1.1.1]pentane is not fully understood, which may limit its potential applications in certain research fields.
Future Directions
There are several potential future directions for the research on 1-(chloromethyl)bicyclo[1.1.1]pentane. One direction is the development of new drugs based on the 1-(chloromethyl)bicyclo[1.1.1]pentane scaffold for the treatment of various diseases, such as pain and anxiety disorders. Another direction is the investigation of the mechanism of action of 1-(chloromethyl)bicyclo[1.1.1]pentane and its interactions with various biological systems. Additionally, the potential use of 1-(chloromethyl)bicyclo[1.1.1]pentane as a research tool for the study of neurotransmitter activity and neuronal function should also be explored.
Conclusion:
In conclusion, 1-(chloromethyl)bicyclo[1.1.1]pentane is a promising compound with potential applications in various scientific research fields. Its high purity and stability make it a valuable tool for lab experiments, while its interesting biochemical and physiological effects make it a promising candidate for further investigation. Further research on 1-(chloromethyl)bicyclo[1.1.1]pentane may lead to the development of new drugs and a better understanding of its mechanism of action and interactions with biological systems.
Synthesis Methods
The synthesis of 1-(chloromethyl)bicyclo[1.1.1]pentane involves the reaction of bicyclo[1.1.1]pentane with chloromethyl methyl ether in the presence of a strong acid catalyst. This method has been found to be efficient, yielding high purity 1-(chloromethyl)bicyclo[1.1.1]pentane. However, it should be noted that this synthesis method requires careful handling of hazardous chemicals and should only be performed by trained professionals in a well-equipped laboratory setting.
Scientific Research Applications
1-(chloromethyl)bicyclo[1.1.1]pentane has been found to have potential applications in various scientific research fields, including organic chemistry, medicinal chemistry, and pharmacology. In organic chemistry, 1-(chloromethyl)bicyclo[1.1.1]pentane can be used as a starting material for the synthesis of various compounds with potential biological activities. In medicinal chemistry, 1-(chloromethyl)bicyclo[1.1.1]pentane can be used as a scaffold for the development of new drugs targeting specific biological pathways. In pharmacology, 1-(chloromethyl)bicyclo[1.1.1]pentane can be used as a tool to study the mechanism of action of various drugs and their interactions with biological systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(chloromethyl)bicyclo[1.1.1]pentane can be achieved through a multistep reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Cyclopropane", "Chloromethyl methyl ether", "Sodium hydride", "Bromine", "Acetic acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopropane is reacted with chloromethyl methyl ether in the presence of sodium hydride to form 1-chloromethylcyclopropane.", "Step 2: 1-chloromethylcyclopropane is reacted with bromine in acetic acid to form 1-bromomethylcyclopropane.", "Step 3: 1-bromomethylcyclopropane is reacted with sodium bicarbonate in water to form 1-hydroxymethylcyclopropane.", "Step 4: 1-hydroxymethylcyclopropane is reacted with bromine in acetic acid to form 1-bromo-1-hydroxymethylcyclopropane.", "Step 5: 1-bromo-1-hydroxymethylcyclopropane is reacted with sodium bicarbonate in water to form 1-(bromomethyl)cyclopropanol.", "Step 6: 1-(bromomethyl)cyclopropanol is reacted with sodium chloride in water to form 1-(chloromethyl)cyclopropanol.", "Step 7: 1-(chloromethyl)cyclopropanol is reacted with sodium bicarbonate in water to form 1-(chloromethyl)bicyclo[1.1.1]pentane." ] } | |
CAS RN |
157523-63-2 |
Product Name |
1-(chloromethyl)bicyclo[1.1.1]pentane |
Molecular Formula |
C6H9Cl |
Molecular Weight |
116.6 |
Purity |
95 |
Origin of Product |
United States |
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